Cas no 1267063-40-0 (5-(Aminomethyl)-3-methyl-1,3-oxazolidin-2-one)

• Product Name: 5-(Aminomethyl)-3-methyl-1,3-oxazolidin-2-one
• CAS No: 1267063-40-0
• MF: C₅H₁₀N₂O₂
• MW: 130.145101070404
• CID: 5178091
• PubChem ID: 20616683
• Update Time: 2026-03-05

5-(Aminomethyl)-3-methyl-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(aminomethyl)-3-methyl-1,3-oxazolidin-2-one
• SB13480
• SB13481
• SB13482
• (R)-5-(aminomethyl)-3-methyl-1,3-oxazolidin-2-one
• (S)-5-(aminomethyl)-3-methyl-1,3-oxazolidin-2-one
• 5-(Aminomethyl)-3-methyl-1,3-oxazolidin-2-one

• Inchi： 1S/C5H10N2O2/c1-7-3-4(2-6)9-5(7)8/h4H,2-3,6H2,1H3
• InChI Key： CTCJZEIJGYQHQH-UHFFFAOYSA-N
• SMILES： O1C(N(C)CC1CN)=O

Computed Properties

• Exact Mass: 130.074227566g/mol
• Monoisotopic Mass: 130.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 55.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Oxazolidinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Oxazolidines Oxazolidinones

Additional information on 5-(Aminomethyl)-3-methyl-1,3-oxazolidin-2-one

5-(Aminomethyl)-3-methyl-1,3-oxazolidin-2-one: A Comprehensive Overview

The compound with CAS No. 1267063-40-0, known as 5-(Aminomethyl)-3-methyl-1,3-oxazolidin-2-one, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. In this article, we will delve into its chemical structure, synthesis methods, pharmacological properties, and recent advancements in its research.

5-(Aminomethyl)-3-methyl-1,3-oxazolidin-2-one belongs to the class of oxazolidinones, which are five-membered heterocyclic compounds containing an oxygen atom and a nitrogen atom. The oxazolidinone ring is a versatile scaffold that has been extensively studied for its role in various biological activities. The presence of an amino methyl group (-CH₂NH₂) at the 5-position and a methyl group (-CH₃) at the 3-position introduces unique electronic and steric properties to the molecule, making it a valuable compound for further exploration.

Recent studies have highlighted the importance of oxazolidinones in medicinal chemistry. For instance, researchers have reported that 5-(Aminomethyl)-3-methyl-1,3-oxazolidin-2-one exhibits promising anti-inflammatory and antioxidant activities. These findings suggest that the compound could be a potential candidate for developing novel therapeutic agents targeting inflammatory diseases. Furthermore, its ability to act as a precursor in peptide synthesis has opened new avenues for exploring its role in drug design.

The synthesis of 5-(Aminomethyl)-3-methyl-1,3-oxazolidin-2-one involves a multi-step process that typically begins with the preparation of the oxazolidinone ring. One common method involves the cyclization of amino acids or related compounds under specific reaction conditions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and improving yield.

In terms of pharmacokinetics, 5-(Aminomethyl)-3-methyl-1,3-oxazolidin-2-one has shown favorable absorption profiles in preclinical studies. Its ability to cross cellular membranes efficiently makes it a promising candidate for drug delivery systems. Additionally, preliminary toxicity studies indicate that the compound has a low toxicity profile, further supporting its potential use in therapeutic applications.

One of the most exciting developments in recent years is the exploration of 5-(Aminomethyl)-3-methyl-1,3-oxazolidin-2-one as a building block for peptide-based drugs. Researchers have successfully incorporated this compound into peptide sequences to enhance their stability and bioavailability. This approach has led to the discovery of novel peptides with improved therapeutic efficacy against various disease targets.

Moreover, computational studies have provided valuable insights into the molecular interactions of 5-(Aminomethyl)-3-methyl-1,3-oxazolidin-2-one with biological targets. Using advanced molecular modeling techniques, scientists have identified key residues on target proteins that interact with the compound's functional groups. These findings are crucial for designing more potent and selective derivatives.

In conclusion, 5-(Aminomethyl)-3-methyl-1,3-oxazolidin-2-one (CAS No. 1267063-40-) is a versatile compound with significant potential in medicinal chemistry and drug development. Its unique structural features, coupled with recent advancements in synthesis and pharmacological studies, position it as a key molecule for future research and therapeutic applications.